3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4S/c1-13-6-5-9-15(12-13)17-19-20-18-22(17)21-16(23-18)11-10-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3
• InChI Key: TVKADHVMKQORNA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CCC4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CCC4=CC=CC=C4

Description

3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazoles, which have been studied extensively for their biological activities.

Mechanism of Action

The mechanism of action of 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act through various mechanisms, including inhibition of enzymes, modulation of signaling pathways, and induction of apoptosis.
Biochemical and physiological effects:
Studies have shown that 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been shown to have an effect on the central nervous system, with potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a drug candidate. It has been reported to exhibit promising activities against various diseases, making it a potential target for drug development. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the main areas of research is in the development of more efficient synthesis methods for this compound. Another area of research is in the identification of its specific molecular targets and mechanisms of action. Additionally, further studies are needed to explore its potential applications in the treatment of various diseases and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a multistep process. The first step involves the condensation of 3-methylbenzaldehyde and 2-phenylethylamine to form 3-(3-Methylphenyl)-2-phenylethylimine. The second step involves the reaction of 3-(3-Methylphenyl)-2-phenylethylimine with thiocarbonyldiimidazole to form the corresponding thiourea. Finally, the cyclization of the thiourea with 2-azido-1-(3-methylphenyl)ethanone under basic conditions leads to the formation of 3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(3-Methylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various scientific research fields. One of the main applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. It has been reported to exhibit promising activities against various diseases, including cancer, inflammation, and infectious diseases.